Cas no 946319-61-5 (3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 946319-61-5
• MF: C₁₃H₁₁N₃O₂S₂
• MW: 305.375339746475
• CID: 5914665
• PubChem ID: 16879937
• Update Time: 2025-05-22

3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2-oxazole-5-carboxamide
• VU0627962-1
• F5002-0360
• 946319-61-5
• AKOS024487724
• 3-methyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• 3-methyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)isoxazole-5-carboxamide
• 5-Isoxazolecarboxamide, 3-methyl-N-[6-(methylthio)-2-benzothiazolyl]-
• 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C13H11N3O2S2/c1-7-5-10(18-16-7)12(17)15-13-14-9-4-3-8(19-2)6-11(9)20-13/h3-6H,1-2H3,(H,14,15,17)
• InChI Key： DKSGIOXSDLGBDS-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC3=CC=C(SC)C=C3S2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 305.02926895g/mol
• Monoisotopic Mass: 305.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 7.35±0.70(Predicted)

Additional information on 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946319-61-5)

The compound 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946319-61-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and agrochemicals. With the increasing demand for novel bioactive compounds, researchers are exploring the unique properties of this molecule, particularly its benzothiazole and oxazole moieties, which are known for their diverse biological activities. The presence of a methylsulfanyl group further enhances its reactivity, making it a promising candidate for drug discovery and development.

In the context of current trends, the search for sustainable chemical synthesis and green chemistry has led to heightened interest in compounds like 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide. Researchers are investigating eco-friendly synthetic routes to produce this molecule, minimizing waste and energy consumption. Additionally, the rise of computational chemistry and AI-driven drug design has enabled faster screening of its potential interactions with biological targets, addressing common user queries such as "How does benzothiazole derivatives exhibit antimicrobial activity?" or "What are the latest advancements in oxazole-based therapeutics?"

The structural complexity of 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide offers a wide range of functional possibilities. Its carboxamide group, for instance, is a key feature in many bioactive molecules, often contributing to hydrogen bonding and solubility. This has sparked discussions in scientific forums about its potential as a kinase inhibitor or enzyme modulator, topics frequently searched by professionals in medicinal chemistry. Furthermore, the compound's methylsulfanyl substituent has been linked to enhanced metabolic stability, a critical factor in drug development.

From an industrial perspective, the scalability of synthesizing 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide is a hot topic. Companies are investing in high-throughput screening technologies to optimize its production, while regulatory bodies emphasize the importance of safety data sheets and environmental impact assessments. These aspects align with the growing public interest in responsible chemical manufacturing and transparent supply chains, as evidenced by search trends.

In conclusion, 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946319-61-5) represents a fascinating area of research at the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the evolving landscape of sustainable science, make it a compound worth watching in the coming years. Whether you're a researcher, industry professional, or simply curious about heterocyclic chemistry, this molecule offers a wealth of opportunities for exploration and innovation.